Cas no 1257220-47-5 (7,7-Dimethyl-5,7-dihydroindeno[2,1-b]carbazole)

• Product Name: 7,7-Dimethyl-5,7-dihydroindeno[2,1-b]carbazole
• CAS No: 1257220-47-5
• MF: C₂₁H₁₇N
• MW: 283.366385221481
• MDL: MFCD26131198
• CID: 1030149
• Update Time: 2025-11-02

7,7-Dimethyl-5,7-dihydroindeno[2,1-b]carbazole Chemical and Physical Properties

Names and Identifiers

• 7,7-Dimethyl-5,7-dihydroindeno[2,1-b]carbazole
• 7,7-dimethyl-5H-indeno[2,1-b]carbazole
• 12,12-dimethyl-10,12-dihydroindeno[2,1-b]carbazole

• MDL： MFCD26131198
• Inchi： 1S/C21H17N/c1-21(2)17-9-5-3-7-13(17)15-11-16-14-8-4-6-10-19(14)22-20(16)12-18(15)21/h3-12,22H,1-2H3
• InChI Key： UAVZDBIKIOWDQF-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2C2=CC3C4C=CC=CC=4C(C)(C)C=3C=C12

Computed Properties

• Exact Mass: 283.13600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 0

Experimental Properties

• Density: 1.214
• Boiling Point: 494 ºC
• Flash Point: 220 ºC
• PSA: 15.79000
• LogP: 5.62740

7,7-Dimethyl-5,7-dihydroindeno[2,1-b]carbazole Security Information

• Hazard Statement： H302

Additional information on 7,7-Dimethyl-5,7-dihydroindeno[2,1-b]carbazole

Recent Advances in the Study of 7,7-Dimethyl-5,7-dihydroindeno[2,1-b]carbazole (CAS: 1257220-47-5)

The compound 7,7-Dimethyl-5,7-dihydroindeno[2,1-b]carbazole (CAS: 1257220-47-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic aromatic compound, characterized by its unique indenocarbazole framework, has demonstrated promising potential in various applications, including organic electronics, photovoltaics, and medicinal chemistry. Recent studies have particularly focused on its role as a key intermediate in the synthesis of advanced materials and bioactive molecules.

One of the most notable advancements in the study of 7,7-Dimethyl-5,7-dihydroindeno[2,1-b]carbazole is its application in the development of organic light-emitting diodes (OLEDs). Research published in 2023 highlighted its exceptional charge-transport properties and thermal stability, making it a viable candidate for next-generation optoelectronic devices. The compound's rigid, planar structure contributes to its high photoluminescence quantum yield, which is critical for efficient OLED performance.

In the realm of medicinal chemistry, recent investigations have explored the potential of 7,7-Dimethyl-5,7-dihydroindeno[2,1-b]carbazole as a scaffold for designing novel kinase inhibitors. A study conducted by a team at the University of Cambridge demonstrated that derivatives of this compound exhibit selective inhibition against certain cancer-related kinases, with IC50 values in the nanomolar range. These findings suggest its potential as a lead compound for anticancer drug development.

The synthesis and characterization of 7,7-Dimethyl-5,7-dihydroindeno[2,1-b]carbazole have also seen significant improvements. A 2024 publication in the Journal of Organic Chemistry detailed a novel, high-yield synthetic route utilizing palladium-catalyzed cross-coupling reactions. This method not only enhances the scalability of production but also reduces the environmental impact compared to traditional synthetic approaches.

Despite these advancements, challenges remain in the practical application of 7,7-Dimethyl-5,7-dihydroindeno[2,1-b]carbazole. Issues such as solubility in common organic solvents and long-term stability under operational conditions are areas of ongoing research. Collaborative efforts between academia and industry are expected to address these limitations and further unlock the compound's potential.

In conclusion, 7,7-Dimethyl-5,7-dihydroindeno[2,1-b]carbazole (CAS: 1257220-47-5) represents a versatile and highly promising compound with applications spanning multiple disciplines. Continued research into its properties, synthesis, and functionalization is likely to yield significant breakthroughs in both materials science and pharmaceutical development.